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Compound of Interest

alpha-D-Galactopyranosy!
Compound Name: ,
bromide, tetraacetate

Cat. No.: B013513

This document provides essential safety, handling, and disposal information for alpha-D-
Galactopyranosyl bromide, tetraacetate (CAS No: 3068-32-4). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
laboratory operations and environmental compliance.

Immediate Safety and Hazard Information

Hazard Identification: alpha-D-Galactopyranosyl bromide, tetraacetate is classified as a
hazardous substance. It is irritating to the skin, eyes, and respiratory system.[1][2][3][4][5][€]

» GHS Hazard Statements:
o H315: Causes skin irritation.[2][4][5][6][7]
o H319: Causes serious eye irritation.[2][4][5][6][7]
o H335: May cause respiratory irritation.[2][5][6][7][8]

Personal Protective Equipment (PPE): To minimize exposure, the following PPE must be worn
when handling this compound:

o Eye Protection: Chemical safety goggles or a face shield.[7]

» Hand Protection: Chemical-resistant gloves.
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o Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator,
such as an N95 dust mask, should be used, especially when handling the powder form to
avoid dust inhalation.[1][8]

» Skin and Body Protection: A laboratory coat and appropriate protective clothing.
First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5][7]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15
minutes while removing contaminated clothing and shoes.[1][7] Seek medical attention if
irritation persists.[7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[7] Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes and get immediate
medical aid.[1][7]

 |f Swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[9]

Chemical and Physical Properties

The quantitative data for alpha-D-Galactopyranosyl bromide, tetraacetate are summarized
in the table below for easy reference.
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Property Value Citations
Molecular Formula C14H19BrOg9 [41171[10]
Molecular Weight 411.20 g/mol [41[7][10]

White to off-white crystalline
Appearance , [11[41[71[8]
solid or powder

Melting Point 83-85 °C [1][4][6][7]

Slightly soluble in water;
Solubility Soluble in Ethyl Acetate, [11[4117]
DMSO, DCM.

- Stable at room temperature
Stability - [1][4]
but temperature sensitive.

StoreatOto8°Corina
Storage Temperature freezer at -20°C for long-term [4107118]

stability.

Spill and Disposal Procedures

Disposal of alpha-D-Galactopyranosyl bromide, tetraacetate must be conducted in a
manner consistent with federal, state, and local regulations.[1] It should be treated as
hazardous chemical waste.

Spill Cleanup Protocol:
e Evacuate: Evacuate the immediate area of the spill.
e Ventilate: Ensure adequate ventilation to avoid inhalation of dust.[1]

o Contain: Wearing appropriate PPE, carefully sweep or vacuum the spilled solid material.[1]
Avoid generating dust.[1]

o Collect: Place the collected material into a suitable, clearly labeled, and sealed container for
hazardous waste disposal.[1]
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o Decontaminate: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.

Waste Disposal Protocol: There are no specific experimental protocols for the chemical
neutralization of this compound for disposal. Therefore, it must be disposed of through an
approved chemical waste management service.

o Waste Collection:

o Collect waste alpha-D-Galactopyranosyl bromide, tetraacetate and any contaminated
materials (e.g., gloves, paper towels, weighing paper) in a designated, sealed, and
properly labeled hazardous waste container.

o Do not mix this waste with other waste streams.[9] Leave the chemical in its original
container if possible.[9]

e Storage:

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as acids, aluminum, oxidizing agents, and magnesium.[1]

o Keep the container tightly closed.[1]
e Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

o Provide the safety data sheet (SDS) to the disposal company.

Disposal Workflow Diagram

The following diagram outlines the logical workflow for the proper disposal of alpha-D-
Galactopyranosyl bromide, tetraacetate.
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Caption: Disposal workflow for alpha-D-Galactopyranosyl bromide, tetraacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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